Cas no 92168-88-2 (3-Undecyl-1H-1,2,4-triazol-5-amine)

3-Undecyl-1H-1,2,4-triazol-5-amine is a specialized organic compound featuring a 1,2,4-triazole core substituted with an undecyl chain and an amine group at the 5-position. This structure imparts unique physicochemical properties, making it valuable in applications such as corrosion inhibition, agrochemical synthesis, and coordination chemistry. The long hydrophobic undecyl chain enhances solubility in nonpolar media, while the triazole-amine moiety offers chelating capabilities for metal ion binding. Its stability under varied conditions and potential for further functionalization make it a versatile intermediate in research and industrial processes. The compound is typically characterized by NMR and mass spectrometry to ensure purity and consistency.

3-Undecyl-1H-1,2,4-triazol-5-amine structure

92168-88-2 structure

Product Name:3-Undecyl-1H-1,2,4-triazol-5-amine

CAS No:92168-88-2

MF:C₁₃H₂₆N₄

MW:238.372342586517

CID:998138

PubChem ID:292323

Update Time:2025-06-07

3-Undecyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 5-undecyl-1H-1,2,4-triazol-3-amine
- 3-Undecyl-1H-1,2,4-triazol-5-amine
- AKOS014786643
- MFKJBYGCXDTNDA-UHFFFAOYSA-N
- NSC158032
- 92168-88-2
- NSC-158032
- LS-11609
- DTXSID90303370
- AKOS037629247
- SCHEMBL534934
- 3-amino 5-undecyl-1H-1,2,4-triazole
- 3-amino-5-undecyl-1H-1,2,4-triazole
- MFCD31619043
- STL582154
- Inchi： 1S/C13H26N4/c1-2-3-4-5-6-7-8-9-10-11-12-15-13(14)17-16-12/h2-11H2,1H3,(H3,14,15,16,17)
- InChI Key： MFKJBYGCXDTNDA-UHFFFAOYSA-N
- SMILES： N1C(CCCCCCCCCCC)=NC(N)=N1

Computed Properties

Exact Mass: 238.216
Monoisotopic Mass: 238.216
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 10
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 67.6Å²

Experimental Properties

Density: 1.002
Boiling Point: 411.4°C at 760 mmHg
Flash Point: 231.8°C
Refractive Index: 1.52

3-Undecyl-1H-1,2,4-triazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	U189055-250mg	3-Undecyl-1H-1,2,4-triazol-5-amine	92168-88-2		250mg	$ 220.00	2022-06-02
TRC	U189055-500mg	3-Undecyl-1H-1,2,4-triazol-5-amine	92168-88-2		500mg	$ 365.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749139-1g	5-Undecyl-1h-1,2,4-triazol-3-amine	92168-88-2	98%	1g	￥4404.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749139-5g	5-Undecyl-1h-1,2,4-triazol-3-amine	92168-88-2	98%	5g	￥11765.00	2024-04-25